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Compound of Interest

Compound Name: 1-Decarboxy-3-oxo-ceanothic acid

Cat. No.: B602785 Get Quote

An In-depth Technical Guide on 1-Decarboxy-3-oxo-ceanothic acid

This technical guide provides a comprehensive overview of 1-Decarboxy-3-oxo-ceanothic
acid, a pentacyclic triterpene with demonstrated cytotoxic activities. This document is intended

for researchers, scientists, and professionals in the field of drug development and cancer

research.

Chemical Information
Compound Name: 1-Decarboxy-3-oxo-ceanothic acid

CAS Number: 214150-74-0[1]

Chemical Structure: The chemical structure of 1-Decarboxy-3-oxo-ceanothic acid is

derived from its parent compound, ceanothic acid. The nomenclature indicates the removal

of a carboxyl group at the 1-position and the oxidation of the hydroxyl group at the 3-position

to a ketone.

(Note: A 2D chemical structure image would be placed here in a full whitepaper. As a text-

based AI, I will describe the parent structure for clarity. Ceanothic acid is a pentacyclic

triterpenoid with a lupane-type skeleton.)
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1-Decarboxy-3-oxo-ceanothic acid has been shown to exhibit significant in vitro cytotoxic

activity against human cancer cell lines. The primary mechanism of its cytotoxic effect appears

to be the induction of apoptosis (programmed cell death) and the inhibition of DNA synthesis.

Cytotoxicity Data
The following table summarizes the reported 50% inhibitory concentration (IC50) values for 1-
Decarboxy-3-oxo-ceanothic acid against various cell lines.

Cell Line Cell Type IC50 (µg/mL) Reference

OVCAR-3
Human Ovarian

Adenocarcinoma
2.8 [2]

HeLa
Human Cervical

Cancer
6.6 [2]

FS-5
Normal Human

Fibroblast
11.3 [2]

Experimental Protocols
The following sections detail representative experimental methodologies for assessing the

biological activity of 1-Decarboxy-3-oxo-ceanothic acid.

Synthesis of 1-Decarboxy-3-oxo-ceanothic acid
The synthesis of 1-decarboxy-3-oxo-ceanothic acid starts from ceanothic acid.[2] A general

synthetic scheme involves the benzylation of ceanothic acid, followed by oxidation of the 3-

hydroxyl group and subsequent decarboxylation.[2]
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Synthesis Workflow
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Proposed Apoptosis Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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